Cas no 26230-27-3 (1,3-Benzenedicarboxaldehyde,4-hydroxy-5-methoxy-, 1,3-dioxime)

• Product Name: 1,3-Benzenedicarboxaldehyde,4-hydroxy-5-methoxy-, 1,3-dioxime
• CAS No: 26230-27-3
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 257928
• PubChem ID: 403364
• Update Time: 2025-04-19

1,3-Benzenedicarboxaldehyde,4-hydroxy-5-methoxy-, 1,3-dioxime Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxaldehyde,4-hydroxy-5-methoxy-, 1,3-dioxime
• (6E)-6-[(hydroxyamino)methylidene]-4-[(E)-hydroxyiminomethyl]-2-methoxycyclohexa-2,4-dien-1-one
• NCI60_040728
• 4-Hydroxy-5-methoxy-1,3-benzenedicarboxaldehyde 1,3-dioxime
• 26230-27-3
• DTXSID401187326

• Inchi： 1S/C9H10N2O4/c1-15-8-3-6(4-10-13)2-7(5-11-14)9(8)12/h2-5,12-14H,1H3
• InChI Key： FZBDFWKLMTWREJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C=NO)=CC(C=NO)=C1O

Computed Properties

• Exact Mass: 210.0641
• Monoisotopic Mass: 210.064057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.2
• XLogP3: 1

Experimental Properties

• Density: 1.34
• Boiling Point: 366.5°C at 760 mmHg
• Flash Point: 175.4°C
• Refractive Index: 1.572
• PSA: 91.15